Cas no 481038-59-9 ((3R)-3-benzylmorpholine)

• Product Name: (3R)-3-benzylmorpholine
• CAS No: 481038-59-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD11519114
• CID: 324681
• PubChem ID: 7016812
• Update Time: 2025-10-29

(3R)-3-benzylmorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-3-Benzylmorpholine
• (3R)-3-benzylmorpholine
• Morpholine, 3-(phenylmethyl)-, (3R)-
• BH101
• PS-J-045
• MFCD11519114
• 481038-59-9
• AMY21473
• CS-0098383
• A7326
• FD6024
• SCHEMBL5408210
• DTXSID10426873
• AKOS006325151
• AS-49269

• MDL： MFCD11519114
• Inchi： 1S/C11H15NO/c1-2-4-10(5-3-1)8-11-9-13-7-6-12-11/h1-5,11-12H,6-9H2/t11-/m1/s1
• InChI Key： LSXCLMMIDIVSFG-LLVKDONJSA-N
• SMILES： O1CCN[C@@H](C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 280 ºC
• Flash Point: 111 ºC
• PSA: 21.26000
• LogP: 1.54630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3R)-3-benzylmorpholine

Introduction to (3R)-3-benzylmorpholine (CAS No. 481038-59-9)

(3R)-3-benzylmorpholine), identified by its Chemical Abstracts Service (CAS) number CAS No. 481038-59-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This chiral morpholine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, particularly the (3R) configuration, plays a crucial role in its biological activity and interaction with target molecules.

The synthesis and characterization of (3R-3-benzylmorpholine) have been subjects of extensive research, reflecting its importance in modern medicinal chemistry. The benzyl group appended to the morpholine core introduces additional functionalization possibilities, enhancing the compound's versatility in molecular design. This introduction delves into the chemical properties, synthetic methodologies, and emerging applications of (3R-3-benzylmorpholine), emphasizing its relevance in contemporary pharmaceutical research.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective pharmaceutical agents. (3R-3-benzylmorpholine) exemplifies this trend, as its specific stereochemistry is pivotal in determining its pharmacological profile. Research has demonstrated that the (3R) configuration imparts distinct biological activities compared to its enantiomer, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of morpholine is widely recognized for its presence in numerous bioactive molecules. The benzyl substitution at the 3-position further modulates the electronic and steric properties of the ring system, influencing both solubility and metabolic stability. These characteristics make (3R-3-benzylmorpholine) a promising candidate for various pharmacological applications, including but not limited to central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases.

Synthetic approaches to (3R-3-benzylmorpholine) have evolved significantly, with recent methodologies focusing on high-yielding and enantioselective routes. The use of biocatalysis and asymmetric synthesis techniques has enabled the efficient production of this compound with high enantiomeric purity. Such advancements are crucial for ensuring the efficacy and safety of drug candidates derived from (3R-3-benzylmorpholine).

The pharmacological potential of (3R-3-benzylmorpholine) has been explored in several preclinical studies. Its ability to interact with specific biological targets has been investigated in models of neurological disorders, where it shows promise as a modulator of neurotransmitter systems. Additionally, its interactions with enzymes and receptors have been studied for potential applications in treating metabolic diseases.

In conclusion, (3R-3-benzylmorpholine) represents a significant advancement in pharmaceutical chemistry, offering a unique combination of structural features and biological activities. Its synthesis, characterized by modern enantioselective methods, underscores its importance in drug development. As research continues to uncover new therapeutic applications, (3R-3-benzylmorpholine) is poised to play a pivotal role in shaping future medical treatments.